Cas no 2694734-69-3 (2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride)

• Product Name: 2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride
• CAS No: 2694734-69-3
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD34474753
• CID: 5614633
• PubChem ID: 165940589
• Update Time: 2025-10-28

2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)cyclobutan-1-ol hydrochloride
• EN300-32297817
• 2694734-69-3
• 2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride

• MDL： MFCD34474753
• Inchi： 1S/C8H15NO2.ClH/c10-8-2-1-7(8)9-3-5-11-6-4-9;/h7-8,10H,1-6H2;1H
• InChI Key： UAORFLFWCOOCSS-UHFFFAOYSA-N
• SMILES： Cl.OC1CCC1N1CCOCC1

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride

Introduction to 2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride (CAS No. 2694734-69-3)

2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride, identified by the chemical compound code CAS No. 2694734-69-3, is a significant molecular entity that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has been the subject of extensive research due to its potential pharmacological properties and its role as a key intermediate in the synthesis of biologically active molecules.

The molecular structure of 2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride consists of a cyclobutane ring substituted with a morpholine moiety at the 2-position and an hydroxyl group at the 1-position, with the entire molecule being saltified with hydrochloride. This structural configuration imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in cyclobutane derivatives due to their diverse pharmacological activities. The cyclobutane ring, being a rigid scaffold, can influence the conformational flexibility of attached functional groups, thereby affecting the binding affinity and specificity of the compound towards biological targets. The presence of the morpholine group further enhances its potential as a pharmacophore, given morpholine derivatives are known for their role in various therapeutic applications.

2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Preliminary studies have suggested that this compound may exhibit neuroprotective effects, making it a promising candidate for further investigation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The morpholine moiety is known to enhance blood-brain barrier penetration, which is crucial for developing effective treatments for CNS disorders.

The hydroxyl group in 2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride provides a site for further functionalization, allowing chemists to design analogs with enhanced pharmacological properties. This flexibility has led to several derivative compounds being explored in preclinical studies for their potential therapeutic benefits. The salt form (hydrochloride) ensures better solubility and stability, which are critical factors for pharmaceutical formulations.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride with various biological targets more accurately. Molecular docking studies have revealed that this compound can interact with enzymes and receptors involved in neurotransmitter pathways, suggesting its potential as an active ingredient in drugs designed to modulate these pathways.

The synthesis of 2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically involves cyclization reactions followed by functional group transformations to introduce the morpholine and hydroxyl groups. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both research and industrial applications.

In conclusion, 2-(Morpholin-4-yl)cyclobutan-1-ol hydrochloride (CAS No. 2694734-69-3) represents a fascinating molecular entity with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable compound for further exploration in drug discovery. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.